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Compound of Interest

Compound Name: Azaline

Cat. No.: B1665912

A Note on Chemical Identification: The term "Azaline" does not correspond to a standard
chemical name in the readily available scientific literature and safety data sheets. It is possible
that this is a typographical error, a proprietary name, or a specific formulation. The information
provided below is based on the most likely intended substances, "Azelastine hydrochloride"
and "acetylsalicylic acid," given their prevalence in laboratory settings and phonetic similarity.
Researchers must verify the exact chemical identity from the manufacturer's safety data sheet
(SDS) before proceeding with any handling or disposal protocols.

This guide provides essential safety and logistical information for the proper disposal of
Azelastine hydrochloride, a common antihistamine used in research, with additional context for
acetylsalicylic acid. The procedures outlined are designed to ensure the safety of laboratory
personnel and minimize environmental impact.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle Azelastine hydrochloride with
appropriate personal protective equipment (PPE). This substance is considered a hazardous
material.[1]

Key Hazards:
o Harmful if swallowed.[2][3][4]

e May cause irritation to the eyes, respiratory system, and skin.[1]
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» Potential risk of impaired fertility and harm to the unborn child.[1]

e Combustible solid that can form explosive mixtures with air upon intense heating.[1]

Recommended PPE:

Eye Protection: Safety glasses with side-shields or goggles are mandatory.[4]

e Hand Protection: Handle with gloves. Inspect gloves prior to use and dispose of
contaminated gloves in accordance with good laboratory practices.[4]

» Body Protection: Wear a lab coat or apron.[1]

» Respiratory Protection: Use in a well-ventilated area. A dust respirator should be used if dust
is generated.[1][2]

In case of exposure, follow these first-aid measures immediately:

After eye contact: Rinse thoroughly with plenty of water.

After skin contact: Wash off with soap and plenty of water.[4]

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[4]

If swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious
person. Call a poison center or doctor if you feel unwell.[2][4]

Quantitative Data Summary

The following table summarizes key quantitative data for Azelastine hydrochloride and
Acetylsalicylic Acid for easy comparison.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://datasheets.scbt.com/sc-201096.pdf
https://datasheets.scbt.com/sc-201096.pdf
https://www.chemicalbook.com/msds/azelastine-hydrochloride.pdf
https://www.chemicalbook.com/msds/azelastine-hydrochloride.pdf
https://datasheets.scbt.com/sc-201096.pdf
https://datasheets.scbt.com/sc-201096.pdf
https://fsadev.hadron.eu.com/en_US/download/msds/24661
https://www.chemicalbook.com/msds/azelastine-hydrochloride.pdf
https://www.chemicalbook.com/msds/azelastine-hydrochloride.pdf
https://fsadev.hadron.eu.com/en_US/download/msds/24661
https://www.chemicalbook.com/msds/azelastine-hydrochloride.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Azelastine hydrochloride Acetylsalicylic Acid
Oral LD50 (rat) 580 mg/kg[2] Not specified in results
Oral LD50 (mouse) 143 mg/kg[2] Not specified in results
Melting Point 225 °C[2] 134 -136 °C

pH 5.0 - 5.4[2] 7 (at 20 °C)

Partition coefficient (log Pow) Not specified in results 1.19 (at 20 °C)

Disposal Procedures

The primary method for the disposal of Azelastine hydrochloride is through an approved waste
disposal plant. Do not let the product enter drains.[2][4]

Step-by-Step Disposal Protocol:

e Segregation: Identify and separate Azelastine hydrochloride waste from other laboratory
waste streams. This includes contaminated lab coats, gloves, and absorbent towels.[5]

e Containerization:

o Solid Waste: Place solid Azelastine hydrochloride waste and contaminated materials into a
suitable, clearly labeled, and closed container to prevent dust formation.[2][3][4] The
container should be leak-proof and made of a material that does not react with the
chemical.[5]

o Liquid Waste: For solutions containing Azelastine hydrochloride, use a leak-proof
container. Do not fill the container to more than 90% of its capacity.[5]

e Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,
the name "Azelastine hydrochloride," and appropriate hazard symbols.[5][6]

o Storage: Store the waste container in a designated, secure area away from incompatible
materials.[2][5] The storage area should be under the direct supervision of laboratory
personnel.[5]
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o Collection and Disposal: Arrange for the collection of the hazardous waste by a licensed
environmental waste management contractor. Follow all local, state, and federal regulations
for the transportation and disposal of hazardous chemical waste.[5][6]

Experimental Protocols Cited

The disposal procedures outlined are based on standard laboratory safety protocols and
information from safety data sheets. No specific experimental protocols for the disposal of
Azelastine hydrochloride were cited in the search results beyond the general guidelines for
chemical waste management.

Visualizing the Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Azelastine
hydrochloride.
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Caption: Workflow for the safe disposal of Azelastine hydrochloride.
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This comprehensive approach to the disposal of Azelastine hydrochloride ensures that all
safety and environmental regulations are met, fostering a secure and responsible laboratory
environment. Always consult your institution's specific waste management plan and safety
officers for guidance.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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